![molecular formula C7H3F2NO3 B3025447 4,5-Difluoro-2-nitro-benzaldehyde CAS No. 149169-49-3](/img/structure/B3025447.png)
4,5-Difluoro-2-nitro-benzaldehyde
Overview
Description
4,5-Difluoro-2-nitrobenzaldehyde is a chemical compound with the molecular formula C7H3F2NO3 . It has an average mass of 187.100 Da and a monoisotopic mass of 187.008102 Da .
Molecular Structure Analysis
The molecular structure of 4,5-Difluoro-2-nitrobenzaldehyde consists of a benzene ring substituted with two fluorine atoms, one nitro group, and one aldehyde group .Scientific Research Applications
Selective Oxidation and Catalysis
- Selective Oxidation of Alcohols : Studies have shown that certain metal-organic frameworks (MOFs) and nanoparticles can catalyze the selective oxidation of benzyl alcohol to benzaldehyde, an important reaction in organic synthesis and industrial chemistry. These catalysts offer environmentally benign and efficient alternatives to traditional oxidation methods, with potential applications in green chemistry and sustainable industrial processes (Paul et al., 2020); (Iraqui et al., 2020).
Photocatalysis
- Photocatalytic Conversion : Research on graphitic carbon nitride (g-C3N4) as a metal-free photocatalyst for the selective synthesis of benzaldehyde from benzyl alcohol highlights its potential in photocatalytic applications. This approach is notable for its use of water as a solvent and ambient conditions, aligning with principles of green chemistry and sustainability (Lima et al., 2017).
Safety and Hazards
Mechanism of Action
Mode of Action
Nitrobenzaldehydes are often involved in nucleophilic aromatic substitution reactions . In these reactions, the nitro group activates the benzene ring towards nucleophilic attack, leading to the substitution of one of the fluorine atoms.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 4,5-Difluoro-2-nitro-benzaldehyde . For instance, its reactivity might be enhanced in certain conditions, potentially affecting its efficacy and stability.
properties
IUPAC Name |
4,5-difluoro-2-nitrobenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F2NO3/c8-5-1-4(3-11)7(10(12)13)2-6(5)9/h1-3H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDBVXHXVYPVPQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)[N+](=O)[O-])C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40601454 | |
Record name | 4,5-Difluoro-2-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40601454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
149169-49-3 | |
Record name | 4,5-Difluoro-2-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40601454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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